Cas no 17042-18-1 (2-methoxypentan-3-one)

2-methoxypentan-3-one structure

Product Name:2-methoxypentan-3-one

CAS No:17042-18-1

MF:C₆H₁₂O₂

MW:116.158282279968

CID:1356888

PubChem ID:12290023

Update Time:2025-04-20

2-methoxypentan-3-one Chemical and Physical Properties

Names and Identifiers

- 2-methoxypentan-3-one
- 2-methoxypentane-3-one
- 2-methoxy pentane-3-one
- 2-methoxy-pentan-3-one
- 2-Methoxy-pentan-3-on
- 2-methoxy-3-pentanone
- AKOS005146439
- 2-methoxypentane-3-one; 2-methoxy pentane-3-one; 2-methoxy-pentan-3-one; 2-Methoxy-pentan-3-on; 2-methoxy-3-pentanone; AKOS005146439;
- ethyl alpha-methoxyethyl ketone
- SCHEMBL333711
- DTXSID70484858
- 17042-18-1
- Inchi： 1S/C6H12O2/c1-4-6(7)5(2)8-3/h5H,4H2,1-3H3
- InChI Key： WLBNTABJGHRBQH-UHFFFAOYSA-N
- SMILES： CCC(C(OC)C)=O

Computed Properties

Exact Mass: 116.08376
Monoisotopic Mass: 116.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 78.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-methoxypentan-3-one Production Method

Production Method 1

17042-21-6

17042-18-1

868-57-5

100429-91-2

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

Stereoselective formation of cis-2,3-dimethylcyclopropanone hemiacetals from 2-halo-3-pentanones. [4 + 3]-Cycloadditions with conjugated diene systems

Foehlisch, Baldur; et al, Chemische Berichte, 1986, 119(5), 1661-82